Cas no 1806827-75-7 (2-Bromo-3-cyano-5-(difluoromethyl)pyridine-6-sulfonamide)

• Product Name: 2-Bromo-3-cyano-5-(difluoromethyl)pyridine-6-sulfonamide
• CAS No: 1806827-75-7
• MF: C₇H₄BrF₂N₃O₂S
• MW: 312.091365814209
• CID: 4859355
• Update Time: 2025-05-28

2-Bromo-3-cyano-5-(difluoromethyl)pyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-cyano-5-(difluoromethyl)pyridine-6-sulfonamide

• Inchi： 1S/C7H4BrF2N3O2S/c8-5-3(2-11)1-4(6(9)10)7(13-5)16(12,14)15/h1,6H,(H2,12,14,15)
• InChI Key： KAESRVXLDHRQTM-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=C(C(F)F)C(=N1)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 402
• XLogP3: 1.1
• Topological Polar Surface Area: 105

Additional information on 2-Bromo-3-cyano-5-(difluoromethyl)pyridine-6-sulfonamide

Recent Advances in the Study of 2-Bromo-3-cyano-5-(difluoromethyl)pyridine-6-sulfonamide (CAS: 1806827-75-7)

The compound 2-Bromo-3-cyano-5-(difluoromethyl)pyridine-6-sulfonamide (CAS: 1806827-75-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the role of 2-Bromo-3-cyano-5-(difluoromethyl)pyridine-6-sulfonamide as a key intermediate in the synthesis of novel sulfonamide-based inhibitors. Sulfonamides are well-known for their broad-spectrum biological activities, including antibacterial, antiviral, and anticancer properties. The presence of the difluoromethyl group in this compound enhances its metabolic stability and bioavailability, making it an attractive candidate for further development.

One of the most notable advancements in this area is the use of 2-Bromo-3-cyano-5-(difluoromethyl)pyridine-6-sulfonamide in the design of kinase inhibitors. Kinases are critical targets in cancer therapy, and recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against several oncogenic kinases. For instance, a study published in the Journal of Medicinal Chemistry reported that a series of pyridine-sulfonamide derivatives, including this compound, showed promising activity against EGFR and VEGFR2 kinases, which are implicated in various cancers.

In addition to its potential in oncology, 2-Bromo-3-cyano-5-(difluoromethyl)pyridine-6-sulfonamide has also been explored for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters demonstrated that this compound, when incorporated into larger molecular frameworks, exhibited significant activity against drug-resistant bacterial strains. The study suggested that the bromo and cyano substituents play a crucial role in enhancing the compound's binding affinity to bacterial targets.

The synthesis of 2-Bromo-3-cyano-5-(difluoromethyl)pyridine-6-sulfonamide has also seen improvements in recent years. A novel, scalable synthetic route was reported in Organic Process Research & Development, which emphasized the use of green chemistry principles to minimize environmental impact. This method not only improved the yield and purity of the compound but also reduced the reliance on hazardous reagents, aligning with the growing demand for sustainable chemical processes.

Looking ahead, the potential applications of 2-Bromo-3-cyano-5-(difluoromethyl)pyridine-6-sulfonamide are vast. Ongoing research is exploring its utility in the development of targeted therapies for neurodegenerative diseases and inflammatory conditions. Preliminary data from in vitro and in vivo studies suggest that this compound may modulate key signaling pathways involved in these diseases, offering a new avenue for therapeutic intervention.

In conclusion, 2-Bromo-3-cyano-5-(difluoromethyl)pyridine-6-sulfonamide (CAS: 1806827-75-7) represents a versatile and promising scaffold in medicinal chemistry. Its unique structural attributes, combined with its demonstrated biological activities, make it a valuable candidate for further research and development. As the field continues to evolve, this compound is likely to play a pivotal role in the discovery of next-generation therapeutics.